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Introduction
Methacrylic anhydride (CAS 760-93-0) is a reactive alpha,beta-unsaturated anhydride. It is a

versatile monomer and a crucial building block in polymer chemistry, finding extensive

application in the synthesis of a wide array of materials, including hydrogels, coatings,

adhesives, and resins.[1][2] Its utility in the biomedical field is of particular note, where it is

employed in the development of drug delivery systems and tissue engineering scaffolds.[1][2]

[3] This technical guide provides a comprehensive overview of the physical and chemical

properties of methacrylic anhydride, detailed experimental protocols, and visualizations of

key chemical processes.

Physical and Chemical Properties
Methacrylic anhydride is a colorless to pale yellow liquid with a pungent odor.[4] It is known

for its high reactivity, particularly its exothermic reaction with water to form methacrylic acid.[5]

The physical and chemical properties of methacrylic anhydride are summarized in the tables

below.
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Property Value Reference

Molecular Formula C₈H₁₀O₃ [6]

Molecular Weight 154.16 g/mol [6]

Appearance Colorless to pale yellow liquid [4]

Melting Point -20 °C [7][8]

Boiling Point 87 °C at 13 mmHg [7][8]

Density 1.035 g/mL at 25 °C [6]

Refractive Index (n²⁰/D) 1.453 [7][8]

Vapor Pressure 0.9 hPa at 20 °C

Viscosity 1.85 mm²/s [5]

Flash Point 84 °C (184 °F) - closed cup [8]

Water Solubility 98 g/L at 20 °C [5]

Solubility in Organic Solvents Miscible with ethanol and ether [5][7][8]
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Property Description Reference

Reactivity with Water

Reacts exothermically with

water to form methacrylic acid.

The reaction can be slow but

may become violent with local

heating. Acids can accelerate

this reaction.

[5]

Chemical Stability

Stable under recommended

storage conditions. It is

sensitive to moisture and light.

Polymerization can be initiated

by heat, light, or peroxides.

[5][7][8]

Incompatibilities

Incompatible with strong

oxidizing agents, strong bases,

acids, alcohols, and amines.

[5]

Hazardous Decomposition

Products

Upon combustion, it may

produce carbon oxides.

Polymerization

Can undergo spontaneous

polymerization, which is

typically inhibited by the

addition of stabilizers like

hydroquinone or 2,6-di-tert-

butyl-4-methylphenol.

[9][10]

Experimental Protocols
This section details the methodologies for the synthesis of methacrylic anhydride and the

characterization of its properties.

Synthesis of Methacrylic Anhydride
A common method for the synthesis of methacrylic anhydride involves the reaction of sodium

methacrylate with propionyl chloride in the presence of a polymerization inhibitor.
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Materials:

Sodium methacrylate

Propionyl chloride

Polymerization inhibitor (e.g., hydroquinone)

Reaction kettle with a reflux condenser and distillation apparatus

Procedure:[5][7]

Combine 1 mole of sodium methacrylate, 3 moles of propionyl chloride, and 0.1 mole of a

polymerization inhibitor in the reaction kettle.

Heat the mixture to a temperature of 90-100 °C.

Allow the reaction to reflux for 8 hours.

After the reflux period, set up the apparatus for distillation.

Collect the fraction that distills at 100-105 °C. This fraction is methacrylic anhydride.

Characterization Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR and ¹³C NMR are used to confirm the chemical structure of methacrylic anhydride.

Sample Preparation: Dissolve a small amount of methacrylic anhydride in a deuterated

solvent such as chloroform-d (CDCl₃).

¹H NMR Spectroscopy: The ¹H NMR spectrum of methacrylic anhydride in CDCl₃ typically

shows signals corresponding to the vinyl protons around δ 5.6–6.4 ppm and the methyl

protons around δ 1.9 ppm.[11]

¹³C NMR Spectroscopy: The ¹³C NMR spectrum will show characteristic peaks for the

carbonyl carbons, olefinic carbons, and the methyl carbon, confirming the anhydride

structure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5317721.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5317721_EN.htm
https://www.benchchem.com/product/b1362417?utm_src=pdf-body
https://www.benchchem.com/product/b1362417?utm_src=pdf-body
https://www.benchchem.com/product/b1362417?utm_src=pdf-body
https://www.benchchem.com/product/b1362417?utm_src=pdf-body
https://www.researchgate.net/figure/H-nuclear-magnetic-resonance-H-NMR-spectrum-of-methacrylated-Kefiran-a-and-Kefiran_fig1_351008014
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared (IR) Spectroscopy:

IR spectroscopy is used to identify the functional groups present in methacrylic anhydride.

Sample Preparation: A thin film of the liquid sample is placed between two salt plates (e.g.,

NaCl or KBr) for analysis.

Analysis: The IR spectrum of methacrylic anhydride will exhibit strong characteristic

absorption bands for the C=O stretching of the anhydride group (typically two bands around

1750-1820 cm⁻¹ and 1700-1760 cm⁻¹) and the C=C stretching of the vinyl group (around

1635 cm⁻¹).[12][13]

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS can be used to determine the purity of methacrylic anhydride and to identify any

impurities.

Sample Preparation: A diluted solution of methacrylic anhydride in a suitable volatile

solvent is prepared.

Analysis: The sample is injected into the gas chromatograph, where it is vaporized and

separated based on its boiling point and affinity for the column's stationary phase. The

separated components then enter the mass spectrometer, which provides a mass spectrum

for each component, allowing for their identification.[14][15]

Visualizations
Synthesis of Methacrylic Anhydride Workflow
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Caption: Workflow for the synthesis of methacrylic anhydride.
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Caption: Radical polymerization of methacrylic anhydride.
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Biological Activity and Applications
While methacrylic anhydride is not known to be directly involved in biological signaling

pathways, its high reactivity makes it a valuable tool for the modification of biopolymers, leading

to materials with significant biomedical applications.

Methacrylated biopolymers, such as methacrylated gelatin (GelMA) and methacrylated

chitosan, are widely used in tissue engineering and drug delivery.[3][16][17] The methacryloyl

groups introduced by reaction with methacrylic anhydride can be photocrosslinked to form

hydrogels with tunable mechanical properties and degradation rates.[3] These hydrogels can

encapsulate cells and bioactive molecules, providing a supportive microenvironment for tissue

regeneration.[3]

Studies have investigated the cytotoxicity of methacrylic acid, the hydrolysis product of

methacrylic anhydride.[18] As with many reactive monomers, methacrylic anhydride itself is

classified as harmful and an irritant, necessitating careful handling.[19][20] The biocompatibility

of the final polymeric materials is a critical consideration in their application and is highly

dependent on the degree of methacrylation and the purity of the polymer.

Logical Relationship in Biomedical Application
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Caption: Development of biomedical applications from methacrylic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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